N-(2-(diethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-4-(phenylthio)butanamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-phenylsulfanylbutanamide;hydrochloride
• InChI: InChI=1S/C25H33N3O2S2.ClH/c1-4-27(5-2)16-17-28(24(29)13-10-18-31-21-11-8-7-9-12-21)25-26-22-15-14-20(30-6-3)19-23(22)32-25;/h7-9,11-12,14-15,19H,4-6,10,13,16-18H2,1-3H3;1H
• InChI Key: KNPRXABCAYAVKI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)OCC)C(=O)CCCSC3=CC=CC=C3.Cl
• Molecular Formula: C25H34ClN3O2S2
• Molecular Weight: 508.1 g/mol
• CAS No.: 1189456-37-8

Description

N-(2-(diethylamino)ethyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-4-(phenylthio)butanamide hydrochloride is a useful research compound. Its molecular formula is C25H34ClN3O2S2 and its molecular weight is 508.14. The purity is usually 95%.
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Scientific Research Applications

Metabolism Studies

Research on the metabolism of related compounds, such as benoxinate hydrochloride, highlights the importance of understanding how complex chemicals are processed in the human body. For example, the study by Kasuya et al. (1987) examined the metabolism of benoxinate hydrochloride in humans, indicating that the drug is almost completely absorbed and rapidly excreted in the urine. This type of research is crucial for pharmaceutical applications, providing insights into the pharmacokinetics of drug compounds (Kasuya, Igarashi, & Fukui, 1987).

Exposure and Occurrence Studies

Studies on the occurrence of and exposure to certain chemicals, such as parabens, in human samples (e.g., urine and blood) shed light on human exposure levels to these compounds and their metabolites. For instance, Zhang et al. (2020) explored the occurrence of parabens and their metabolites in paired urine and blood samples from Chinese university students, offering valuable data on human exposure to widely used preservatives (Zhang et al., 2020).